Cas no 105343-04-2 (Prosta-5,7,10,14-tetraen-1-oicacid, 10-bromo-12-hydroxy-9-oxo-, methyl ester, (5Z,7E,14Z)- (9CI))

• Product Name: Prosta-5,7,10,14-tetraen-1-oicacid, 10-bromo-12-hydroxy-9-oxo-, methyl ester, (5Z,7E,14Z)- (9CI)
• CAS No: 105343-04-2
• MF: C₂₁H₂₉BrO₄
• MW: 425.35656619072
• CID: 187375
• Update Time: 2024-03-01

Prosta-5,7,10,14-tetraen-1-oicacid, 10-bromo-12-hydroxy-9-oxo-, methyl ester, (5Z,7E,14Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Prosta-5,7,10,14-tetraen-1-oicacid, 10-bromo-12-hydroxy-9-oxo-, methyl ester, (5Z,7E,14Z)- (9CI)
• BromovuloneI
• Prosta-5,7,10,14-tetraen-1-oic acid, 10-bromo-12-hydroxy-9-oxo-, methyl ester, (5Z,7E,14Z)- (9CI)

• Inchi： 1S/C21H29BrO4/c1-3-4-5-6-9-12-15-21(25)16-18(22)20(24)17(21)13-10-7-8-11-14-19(23)26-2/h7,9-10,12-13,16,25H,3-6,8,11,14-15H2,1-2H3/b10-7-,12-9-,17-13-/t21-/m1/s1
• InChI Key： SEUGRXZAXYVQIH-DJKWDOPVSA-N
• SMILES： C(OC)(=O)CCC/C=C\C=C1/[C@@](O)(C/C=C\CCCCC)C=C(Br)C/1=O

Computed Properties

• Exact Mass: 424.12497

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 532.7±50.0 °C(Predicted)
• PSA: 63.6
• pka: 10.84±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Clavulones and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Clavulones and derivatives